Cas no 37853-21-7 (5-Isoxazolamine,N-(phenylmethylene)-3-(2-thienyl)-)

• Product Name: 5-Isoxazolamine,N-(phenylmethylene)-3-(2-thienyl)-
• CAS No: 37853-21-7
• MF: C₁₄H₁₀N₂OS
• MW: 254.307001590729
• CID: 312387
• PubChem ID: 9578692
• Update Time: 2025-04-19

5-Isoxazolamine,N-(phenylmethylene)-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine,N-(phenylmethylene)-3-(2-thienyl)-
• LogP
• (E)-1-Phenyl-N-[3-(2-thienyl)-1,2-oxazol-5-yl]methanimine
• 37853-21-7
• N-Benzylidene-3-(thiophen-2-yl)isoxazol-5-amine
• N-(Phenylmethylene)-3-(2-thienyl)-5-isoxazolamine
• 5-Isoxazolamine, N-(phenylmethylene)-3-(2-thienyl)-

• Inchi： 1S/C14H10N2OS/c1-2-5-11(6-3-1)10-15-14-9-12(16-17-14)13-7-4-8-18-13/h1-10H/b15-10+
• InChI Key： MCXFSKUTQLANCS-XNTDXEJSSA-N
• SMILES： S1C=CC=C1C1C=C(/N=C/C2C=CC=CC=2)ON=1

Computed Properties

• Exact Mass: 254.0515
• Monoisotopic Mass: 254.051384
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6
• XLogP3: 3.4

Experimental Properties

• Density: 1.25
• Boiling Point: 464.6°Cat760mmHg
• Flash Point: 234.8°C
• Refractive Index: 1.658
• PSA: 38.39